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Compound of Interest

Compound Name: Cyclosarin

Cat. No.: B1206272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organophosphate nerve agent

Cyclosarin, also known as GF. It covers its historical discovery, key physicochemical

properties, and the principles of its chemical synthesis and mechanism of action.

Discovery and Historical Context
Cyclosarin (GF) is a member of the G-series of nerve agents, a group of highly toxic

organophosphorus compounds developed in Germany.[1] Its discovery followed that of other

agents in the same class, namely Tabun (GA), Sarin (GB), and Soman (GD).[2]

The development of these agents is primarily attributed to the work of German chemist Dr.

Gerhard Schrader and his team at I. G. Farben.[3][4] While researching new synthetic

insecticides with the goal of combating world hunger, Schrader's work led to the accidental

discovery of these potent neurotoxins.[3][5] Tabun was first synthesized in 1936, followed by

Sarin in 1938 and Soman in 1944.[4]

Cyclosarin was the last of the major G-series agents to be discovered, with its synthesis

occurring in 1949.[4][6] Following World War II, its military potential was recognized and studied

by the United States and Great Britain in the early 1950s.[1][6] However, it was never selected

for mass production by these nations, largely because the chemical precursors for its synthesis

were more expensive than those for Sarin (GB).[6][7]
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To date, Iraq is the only nation known to have produced and weaponized significant quantities

of cyclosarin.[6][7] During the Iran-Iraq War (1980–1988), it was reportedly used in

combination with Sarin.[1][6] This mixture was likely intended to create a more persistent

chemical agent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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